Cas no 131142-10-4 (2-{5-(2-methylphenoxymethyl)-4-phenyl-4H-1,2,4-triazol-3-ylsulfanyl}acetic acid)

2-{5-(2-methylphenoxymethyl)-4-phenyl-4H-1,2,4-triazol-3-ylsulfanyl}acetic acid is a specialized triazole derivative featuring a phenyl and 2-methylphenoxymethyl substitution pattern. Its molecular structure incorporates a sulfanylacetic acid moiety, which enhances its potential for further functionalization or coordination chemistry applications. The compound’s triazole core offers stability and versatility, making it suitable for use in pharmaceutical intermediates or agrochemical research. The presence of both aromatic and heterocyclic components may contribute to its binding affinity in biological systems. This compound is of interest in synthetic organic chemistry due to its modular design, allowing for tailored modifications to optimize physicochemical properties or reactivity for targeted applications.

2-{5-(2-methylphenoxymethyl)-4-phenyl-4H-1,2,4-triazol-3-ylsulfanyl}acetic acid structure

131142-10-4 structure

Product Name:2-{5-(2-methylphenoxymethyl)-4-phenyl-4H-1,2,4-triazol-3-ylsulfanyl}acetic acid

CAS No:131142-10-4

MF:C₁₈H₁₇N₃O₃S

MW:355.410882711411

MDL:MFCD02228337

CID:842883

PubChem ID:1076906

Update Time:2025-06-08

2-{5-(2-methylphenoxymethyl)-4-phenyl-4H-1,2,4-triazol-3-ylsulfanyl}acetic acid Chemical and Physical Properties

Names and Identifiers

- ([5-[(2-METHYLPHENOXY)METHYL]-4-PHENYL-4H-1,2,4-TRIAZOL-3-YL]THIO)ACETIC ACID
- ({5-[(2-methylphenoxy)methyl]-4-phenyl-4H-1,2,4-triazol-3-yl}thio)acetic acid
- 2-[[5-[(2-methylphenoxy)methyl]-4-phenyl-1,2,4-triazol-3-yl]sulfanyl]acetic acid
- 2-{5-(2-methylphenoxymethyl)-4-phenyl-4H-1,2,4-triazol-3-ylsulfanyl}acetic acid
- MDL： MFCD02228337
- Inchi： 1S/C18H17N3O3S/c1-13-7-5-6-10-15(13)24-11-16-19-20-18(25-12-17(22)23)21(16)14-8-3-2-4-9-14/h2-10H,11-12H2,1H3,(H,22,23)
- InChI Key： PJCHXSIPRHAODA-UHFFFAOYSA-N
- SMILES： S(CC(=O)O)C1=NN=C(COC2C=CC=CC=2C)N1C1C=CC=CC=1

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 25
Rotatable Bond Count: 7

2-{5-(2-methylphenoxymethyl)-4-phenyl-4H-1,2,4-triazol-3-ylsulfanyl}acetic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	M354908-50mg	2-{[5-(2-methylphenoxymethyl)-4-phenyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetic acid	131142-10-4		50mg	$ 50.00	2022-06-03
TRC	M354908-100mg	2-{[5-(2-methylphenoxymethyl)-4-phenyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetic acid	131142-10-4		100mg	$ 95.00	2022-06-03
TRC	M354908-500mg	2-{[5-(2-methylphenoxymethyl)-4-phenyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetic acid	131142-10-4		500mg	$ 320.00	2022-06-03
Chemenu	CM493491-1g	2-((4-Phenyl-5-((o-tolyloxy)methyl)-4H-1,2,4-triazol-3-yl)thio)aceticacid	131142-10-4	97%	1g	$209	2024-08-02
eNovation Chemicals LLC	D543399-1g	([5-[(2-METHYLPHENOXY)METHYL]-4-PHENYL-4H-1,2,4-TRIAZOL-3-YL]THIO)ACETIC ACID	131142-10-4	95%	1g	$480	2024-06-05
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1292151-100mg	2-{[5-(2-methylphenoxymethyl)-4-phenyl-4h-1,2,4-triazol-3-yl]sulfanyl}acetic acid	131142-10-4	95%	100mg	￥1125.00	2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1292151-250mg	2-{[5-(2-methylphenoxymethyl)-4-phenyl-4h-1,2,4-triazol-3-yl]sulfanyl}acetic acid	131142-10-4	95%	250mg	￥1484.00	2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1292151-500mg	2-{[5-(2-methylphenoxymethyl)-4-phenyl-4h-1,2,4-triazol-3-yl]sulfanyl}acetic acid	131142-10-4	95%	500mg	￥2554.00	2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1292151-1g	2-{[5-(2-methylphenoxymethyl)-4-phenyl-4h-1,2,4-triazol-3-yl]sulfanyl}acetic acid	131142-10-4	95%	1g	￥4066.00	2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1292151-2.5g	2-{[5-(2-methylphenoxymethyl)-4-phenyl-4h-1,2,4-triazol-3-yl]sulfanyl}acetic acid	131142-10-4	97%	2.5g	￥12765	2023-02-18